Cas no 1536966-75-2 (Propanamide, N-[4-(aminomethyl)-2-thiazolyl]-)

• Product Name: Propanamide, N-[4-(aminomethyl)-2-thiazolyl]-
• CAS No: 1536966-75-2
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• CID: 6578360
• PubChem ID: 82504203
• Update Time: 2025-05-21

Propanamide, N-[4-(aminomethyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[4-(aminomethyl)-2-thiazolyl]-
• N-[4-(Aminomethyl)-1,3-thiazol-2-yl]propanamide
• 1536966-75-2
• EN300-738053

• Inchi： 1S/C7H11N3OS/c1-2-6(11)10-7-9-5(3-8)4-12-7/h4H,2-3,8H2,1H3,(H,9,10,11)
• InChI Key： IQPOCSIEUOWLGE-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CN)=CS1)(=O)CC

Computed Properties

• Exact Mass: 185.06228316g/mol
• Monoisotopic Mass: 185.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• pka: 9.61±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on Propanamide, N-[4-(aminomethyl)-2-thiazolyl]-

Propanamide, N-[4-(Aminomethyl)-2-thiazolyl] (CAS No. 1536966-75-2)

Propanamide, N-[4-(Aminomethyl)-2-thiazolyl], also known by its CAS registry number CAS No. 1536966-75-2, is a chemical compound that has garnered significant attention in recent scientific research due to its unique properties and potential applications in various fields. This compound belongs to the class of amides, specifically propanamides, and its structure incorporates a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms.

The molecular formula of Propanamide, N-[4-(Aminomethyl)-2-thiazolyl] is C₈H₁₁N₃S, and its molecular weight is approximately 189.28 g/mol. The compound's structure features a propanamide group (-CONH₂) attached to a thiazole ring at the 4-position via an aminomethyl group (-CH₂NH₂). This structural arrangement contributes to its unique chemical reactivity and biological activity.

In recent years, researchers have explored the potential of CAS No. 1536966-75-2 in drug discovery and development. The thiazole moiety is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable component in medicinal chemistry. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed for the development of novel therapeutic agents.

Beyond its pharmaceutical applications, Propanamide, N-[4-(Aminomethyl)-2-thiazolyl] has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its consideration as a potential ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of CAS No. 1536966-75-2 typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these synthesis routes to improve yield and purity, ensuring that the compound can be produced efficiently for both research and industrial purposes.

In terms of safety considerations, while Propanamide, N-[4-(Aminomethyl)-2-thiazolyl] is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to minimize exposure risks during synthesis and use.

In conclusion, CAS No. 1536966-75-2, or Propanamide, N-[4-(Aminomethyl)-2-thiazolyl], represents a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure and promising biological properties continue to drive innovative research efforts aimed at unlocking its full potential in medicine and materials science.